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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzoic acid

Cat. No.: B1196357 Get Quote

An In-Depth Technical Guide to 6-Fluoroanthranilic Acid (CAS 434-76-4)

Introduction
6-Fluoroanthranilic acid, also known as 2-Amino-6-fluorobenzoic acid, is an aromatic organic

compound with the CAS number 434-76-4.[1][2][3] Structurally, it is a derivative of anthranilic

acid featuring a fluorine atom at the 6-position of the benzene ring. This strategic placement of

a highly electronegative fluorine atom significantly influences the molecule's electronic

properties, reactivity, and biological interactions, making it a valuable and versatile building

block in medicinal chemistry, material science, and chemical research.[2][4][5]

This technical guide provides a comprehensive overview of 6-Fluoroanthranilic acid, detailing

its physicochemical properties, spectroscopic data, synthesis protocols, key applications, and

safety information. The content is tailored for researchers, scientists, and professionals

involved in drug discovery and development.

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of 6-Fluoroanthranilic acid are summarized below. It

typically appears as a light yellow to brown crystalline powder and is soluble in methanol.[2][3]

[6]

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 434-76-4 [1][2][3]

Molecular Formula C₇H₆FNO₂ [1][2][3]

Molecular Weight 155.13 g/mol [1][2][3]

Appearance
Light yellow to brown

crystalline solid/powder
[2][3][6]

Melting Point 167-169 °C [2][3][6]

Boiling Point
325.9°C at 760 mmHg

(Predicted)
[3]

Density 1.43 g/cm³ (Predicted) [3]

Solubility Soluble in methanol [3][6]

pKa 4.01 ± 0.10 (Predicted) [6]

LogP 1.57 [3]

Table 2: Spectroscopic Data
While specific spectral data can vary with instrumentation and conditions, the following

provides a general overview. Mass spectrometry is a common method for determining

fluorobenzoic acids in various samples.[7][8][9]
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Spectroscopy Data

¹H NMR

Expected signals for aromatic protons and

amine/carboxylic acid protons. Chemical shifts

are influenced by the fluorine and amino

substituents.

¹³C NMR

Expected signals for seven distinct carbon

atoms, including the carboxyl carbon and

fluorinated aromatic carbon.

IR Spectroscopy

Characteristic absorptions are expected for O-H

(carboxylic acid, broad), N-H (amine), C=O

(carbonyl), C-F, and aromatic C=C and C-H

bonds.[10]

Mass Spectrometry Exact Mass: 155.03825660 g/mol .[1]

Synthesis and Experimental Protocols
6-Fluoroanthranilic acid can be synthesized via several routes. A common and effective method

involves the reduction of the corresponding nitro compound, 2-nitro-6-fluorobenzoic acid.

Experimental Protocol: Synthesis via Nitro Reduction
This protocol describes the reduction of 2-nitro-6-fluorobenzoic acid using iron powder in the

presence of an ammonium chloride catalyst.

Materials:

2-nitro-6-fluorobenzoic acid (16.6 g)

Iron powder (14 g)

Ammonium chloride (5 g)

Water (100 mL)

Suitable organic solvent for extraction (e.g., Ethyl Acetate)
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Reaction vessel equipped with a stirrer and heating mantle

Procedure:

Charge a reaction vessel with 100 mL of water, 14 g of iron powder, and 5 g of ammonium

chloride.

Heat the mixture with stirring to approximately 75°C.

Gradually add 16.6 g of 2-nitro-6-fluorobenzoic acid to the vessel. The rate of addition should

be controlled to maintain the reaction temperature below 77°C.

After the addition is complete, maintain the reaction mixture at 75°C for 2 hours with

continuous stirring.

Upon completion, cool the reaction mixture and extract the product with a suitable organic

solvent.

Filter the mixture to remove iron residues.

Separate the organic layer from the aqueous layer.

Perform rotary evaporation on the organic layer to remove the solvent.

The resulting product is a yellow solid of 6-Fluoroanthranilic acid. A typical yield is around

80.9%.[11]

Synthesis Workflow Diagram
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Starting Materials

Reaction Process

Workup & Isolation

2-Nitro-6-fluorobenzoic Acid
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Hold at 75°C for 2 hours

Extraction with Organic Solvent

Filtration
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Final Product:
6-Fluoroanthranilic Acid
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Caption: Workflow for the synthesis of 6-Fluoroanthranilic acid.
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Applications in Research and Development
The unique structure of 6-Fluoroanthranilic acid, with its amino, carboxyl, and fluoro groups,

makes it a highly versatile intermediate.[2][5] The fluorine atom enhances reactivity and can

improve the pharmacological properties of derivative molecules, such as metabolic stability and

binding affinity.[2][4][12]

Key Application Areas:

Pharmaceutical Synthesis: It is a crucial intermediate for synthesizing a range of

pharmaceuticals, including anti-inflammatory, analgesic, and neuroleptic agents.[2][3][13] It is

a known building block for novel benzamide derivatives and other heterocyclic compounds.

[3][6][13]

Biochemical Research: The compound is used to create fluorescent probes for biological

imaging, enabling researchers to visualize cellular processes with high specificity.[2][4]

Material Science: It can be incorporated into polymers to enhance thermal stability and other

mechanical properties, leading to the production of more durable materials.[2][4]

Agrochemicals: It serves as an intermediate in the preparation of various pesticides and

herbicides.

Logical Relationship Diagram: Role as a Chemical
Intermediate

Pharmaceuticals Research Tools Advanced Materials

6-Fluoroanthranilic Acid
(CAS 434-76-4)

Anti-inflammatory Agents Neuroleptic Drugs
(Benzamides) Antimicrobial Agents Analgesics Fluorescent Probes Heterocycle Synthesis High-Stability Polymers Specialized Dyes

Click to download full resolution via product page
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Caption: Applications of 6-Fluoroanthranilic acid as a versatile intermediate.

Safety and Handling
6-Fluoroanthranilic acid is classified as an irritant. Proper safety precautions must be observed

during handling to avoid contact with skin and eyes and to prevent inhalation.

Table 3: GHS Hazard and Precautionary Information
Category Information Reference

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[14]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[14][15]

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.

Recommended storage

temperature: 0-8 °C.

[2][14]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, N95 dust

mask (US).
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Conclusion
6-Fluoroanthranilic acid (CAS 434-76-4) is a pivotal chemical synthon with significant utility

across multiple scientific disciplines. Its fluorinated aromatic structure provides a unique

combination of reactivity and functionality that is highly valued in the synthesis of complex

molecules. For professionals in drug development, it offers a reliable scaffold for creating novel

therapeutic agents with potentially enhanced pharmacological profiles. Its applications in

material science and as a tool for biochemical research further underscore its importance as a

versatile chemical intermediate. Adherence to appropriate safety protocols is essential when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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